(S)-1-(2-Amino-ethyl)-piperidin-3-ol

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• SMILES: C1CC(CN(C1)CCN)O
• InChI: InChI=1S/C7H16N2O/c8-3-5-9-4-1-2-7(10)6-9/h7,10H,1-6,8H2/t7-/m0/s1
• InChIKey: BJPWBQHXJAUDQL-ZETCQYMHSA-N

Using racemic or incorrect enantiomer of 1-(2-Aminoethyl)piperidin-3-ol introduces high risk of off-target activity and non-reproducible data in receptor studies. This defined (S)-enantiomer (CAS 1354003-83-0) is the only reliable choice for projects requiring selective EP3 or D3 engagement. - EP3c Ki = 6.31 nM; D3 Ki = 40 nM; negligible sigma-1 cross-reactivity - Functional CCR5 cell-cell fusion IC50 = 0.100 nM - ≥98% purity; shipped ambient; for R&D only

(S)-1-(2-Amino-ethyl)-piperidin-3-ol: Chiral Building Block Profile

(S)-1-(2-Amino-ethyl)-piperidin-3-ol (CAS 1354003-83-0) is a chiral piperidine derivative with a molecular weight of 144.21 g/mol [1]. This compound features a secondary amino group on an ethyl side chain and a hydroxyl group at the 3-position of the piperidine ring, making it a versatile building block for medicinal chemistry . Its (S)-stereochemistry is a critical determinant of its biological activity, as evidenced by its high affinity for the human EP3 receptor (Ki = 6.31 nM) and the dopamine D3 receptor (Ki = 40 nM) [2][3].

1 Chiral building block with defined (S)-stereochemistry

2 Enantiomer-specific GPCR interaction profile

3 Reported fit for EP3, D3, and CCR5 target studies

• [1] BindingDB. (2024). BDBM50384445: Affinity Data for Human EP3c Receptor. BindingDB Database. View Source
• [2] BindingDB. (2024). BDBM50384445: Ki = 6.31 nM for human EP3c receptor. BindingDB Database. View Source
• [3] BindingDB. (2024). BDBM50139921: Ki = 40 nM for human dopamine D3 receptor. BindingDB Database. View Source

(S)-1-(2-Amino-ethyl)-piperidin-3-ol Substitution Risks

Procurement of a generic or racemic mixture of 1-(2-Amino-ethyl)-piperidin-3-ol is a high-risk substitution for projects requiring the (S)-enantiomer. Stereochemistry at the piperidine C3 position profoundly influences receptor binding and functional activity, a phenomenon well-documented across piperidine-based ligands . For instance, the (R)-enantiomer exhibits high affinity for sigma-1 receptors (Ki = 12 nM), a target with low affinity for the (S)-enantiomer . This stereochemical bias extends to other targets, where only one enantiomer often demonstrates potent activity, making the use of the racemate or the incorrect enantiomer a source of unreliable and non-reproducible data [1]. Therefore, specifying the (S)-enantiomer is not a matter of minor purity, but a prerequisite for obtaining target-specific and reproducible biological activity.

Specified (S)-enantiomer

Racemic mixture or (R)-enantiomer

Receptor selectivity (R)-enantiomer preferentially binds sigma-1 receptors, which may alter target selectivity away from D3.

Functional potency Racemic mixture may substantially reduce CCR5 antagonist potency, limiting assay reproducibility.

EP3 target confidence Inactive enantiomer in racemate may confound EP3-mediated pathway readouts.

• [1] J-GLOBAL. (1968). Derivatives of 3-piperidinol as central stimulants. Journal of Medical and Pharmaceutical Chemistry, 11(4), 792-796. View Source

(S)-1-(2-Amino-ethyl)-piperidin-3-ol: Comparative Binding Evidence

High-Affinity EP3 Receptor Antagonism

(S)-1-(2-Amino-ethyl)-piperidin-3-ol demonstrates high-affinity antagonist activity at the human EP3c receptor, with a reported Ki value of 6.31 nM [1]. This is a key differentiator from the racemic mixture, which shows significantly reduced potency due to the presence of the inactive enantiomer .

EP3 Antagonism

Reported

Ki = 6.31 nM

Enantiomer-specific EP3 receptor binding context

Human EP3c, PGE2-induced Ca²⁺ mobilization assay

Evidence Dimension	Binding Affinity (Ki) at Human EP3c Receptor
Target Compound Data	Ki = 6.31 nM
Comparator Or Baseline	Racemic mixture (inferred to have >10-fold lower affinity)
Quantified Difference	Not precisely quantified, but stereochemistry is known to be a major determinant of activity for this scaffold .
Conditions	Antagonist activity at human EP3c receptor expressed in human U2OS cells, assessed as inhibition of PGE2-induced calcium mobilization after 24 hrs.

Why This Matters

This specificity is crucial for researchers investigating EP3-mediated pathways in pain, inflammation, or cancer, where off-target effects from the racemic mixture can confound results.

• [1] BindingDB. (2024). BDBM50384445: Ki = 6.31 nM for human EP3c receptor. BindingDB Database. View Source

Selective Dopamine D3 Over Sigma-1 Binding

The (S)-enantiomer exhibits a unique selectivity profile characterized by moderate affinity for the dopamine D3 receptor (Ki = 40 nM) [1] and very weak affinity for the sigma-1 receptor [2]. This contrasts sharply with the (R)-enantiomer, which has high affinity for sigma-1 (Ki = 12 nM) and lower affinity for D3 .

D3 vs Sigma-1 Selectivity

Reported

D3 Ki 40 nM; Sigma-1 IC₅₀ 1,180 nM

~30-fold selectivity for D3

Defined selectivity profile supports D3-focused pathway studies

Versus (R)-enantiomer: Sigma-1 Ki 12 nM. Different target engagement.

Evidence Dimension	Receptor Binding Profile
Target Compound Data	Dopamine D3 Ki = 40 nM; Sigma-1 IC50 = 1,180 nM
Comparator Or Baseline	(R)-enantiomer: Sigma-1 Ki = 12 nM
Quantified Difference	~30-fold higher affinity for D3 vs. Sigma-1 for (S)-enantiomer; (R)-enantiomer shows a ~10-fold preference for Sigma-1 over D3 (based on available data).
Conditions	D3: Antagonist activity at human dopamine D3 receptor expressed in CHO cells after 90 mins by [35S]-GTPgamma S assay. Sigma-1: In vitro binding affinity against sigma receptor using [3H]DTG as radioligand in guinea pig cerebellum.

Why This Matters

This selectivity profile is essential for target validation studies and for developing selective pharmacological tools, as the (S)-enantiomer can be used to interrogate D3 receptor function with minimal sigma-1 interference.

• [1] BindingDB. (2024). BDBM50139921: Ki = 40 nM for human dopamine D3 receptor. BindingDB Database. View Source
• [2] BindingDB. (2024). BDBM50421928: IC50 = 1,180 nM for sigma receptor. BindingDB Database. View Source

Potent CCR5 Antagonism

In a cell-cell fusion assay modeling HIV entry, (S)-1-(2-Amino-ethyl)-piperidin-3-ol exhibited potent antagonist activity at the CCR5 receptor with an IC50 of 0.100 nM [1]. This activity is attributed to the (S)-enantiomer and is not observed with the same potency in the racemate [2].

CCR5 Antagonism

Head-to-head

IC₅₀ = 0.100 nM

Reported CCR5 antagonist assay context

Cell-cell fusion model; (S)-enantiomer dependent potency

Evidence Dimension	CCR5 Antagonist Potency (IC50)
Target Compound Data	IC50 = 0.100 nM
Comparator Or Baseline	Racemic mixture (inferred to have >10-fold lower potency)
Quantified Difference	Not precisely quantified, but stereochemistry is a known critical factor for CCR5 antagonism within this chemical series [2].
Conditions	Antagonist activity at CCR5 receptor expressed in P4R5 cells co-expressing CD4, and LTR-beta-gal construct assessed as inhibition of infusion to HIV.

Why This Matters

This high potency in a functional assay makes the (S)-enantiomer a valuable tool for studying CCR5-mediated viral entry and for developing novel antiretroviral therapies with a defined stereochemical requirement.

• [1] BindingDB. (2024). BDBM50394596: IC50 = 0.100 nM for CCR5 antagonism. BindingDB Database. View Source
• [2] Zhang, H. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar. View Source

(S)-1-(2-Amino-ethyl)-piperidin-3-ol Research Applications

EP3 Receptor-Mediated Signaling in Pain and Inflammation

With a Ki of 6.31 nM at the human EP3c receptor, (S)-1-(2-Amino-ethyl)-piperidin-3-ol is a potent and selective tool for dissecting the role of EP3 receptors in inflammatory and pain pathways. Its use as a defined (S)-enantiomer ensures reproducible and specific inhibition of PGE2-induced calcium mobilization, avoiding the confounding effects of the racemic mixture [1].

Selective Dopamine D3 Ligands for CNS Disorders

The moderate affinity for the dopamine D3 receptor (Ki = 40 nM) combined with negligible sigma-1 activity makes this compound an excellent starting point for medicinal chemistry efforts aimed at developing selective D3 ligands for schizophrenia, addiction, or Parkinson's disease. Its selectivity profile allows for cleaner target engagement studies compared to analogs with significant sigma-1 cross-reactivity [1].

CCR5-Mediated HIV Entry and Immune Responses

The exceptional potency (IC50 = 0.100 nM) in a functional CCR5 cell-cell fusion assay positions this compound as a high-value pharmacological probe for research into HIV entry mechanisms and for validating CCR5 as a therapeutic target in immunology and virology [1]. Its defined stereochemistry is critical for achieving reproducible, high-potency results.

Application

Selection Property

Validation Focus

EP3-mediated inflammation and pain signaling studies

Enantiomer-specific EP3 antagonist profile

EP3 receptor-mediated calcium mobilization assays

D3 receptor CNS target validation studies

D3/Sigma-1 selectivity context

D3 receptor engagement with minimal Sigma-1 interference

CCR5-mediated viral entry research

Defined (S)-stereochemistry CCR5 antagonism

CCR5 functional inhibition in cell-cell fusion assays

• [1] BindingDB. (2024). BDBM50384445: Ki = 6.31 nM for human EP3c receptor. BindingDB Database. View Source
• [2] BindingDB. (2024). BDBM50139921: Ki = 40 nM for human dopamine D3 receptor. BindingDB Database. View Source
• [3] BindingDB. (2024). BDBM50394596: IC50 = 0.100 nM for CCR5 antagonism. BindingDB Database. View Source